1-(1-Methylcyclopropyl)-1H-pyrazole-3-carboxylic acid

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• IUPAC Name: 1-(1-methylcyclopropyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H10N2O2/c1-8(3-4-8)10-5-2-6(9-10)7(11)12/h2,5H,3-4H2,1H3,(H,11,12)
• InChI Key: RNQFZHKLTOSQSL-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)N2C=CC(=N2)C(=O)O

Description

1-(1-Methylcyclopropyl)-1H-pyrazole-3-carboxylic acid is an organic compound that features a cyclopropyl group attached to a pyrazole ring, with a carboxylic acid functional group

Preparation Methods

The synthesis of 1-(1-Methylcyclopropyl)-1H-pyrazole-3-carboxylic acid can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, starting from a cyclopropyl ketone, the compound can be synthesized via a series of steps including cyclization and subsequent functional group transformations . Industrial production methods often involve optimizing these synthetic routes to achieve higher yields and purity, making the process more cost-effective and scalable.

Chemical Reactions Analysis

1-(1-Methylcyclopropyl)-1H-pyrazole-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4), resulting in the reduction of the carboxylic acid group to an alcohol.

Substitution: The compound can undergo substitution reactions, where functional groups on the pyrazole ring or the cyclopropyl group are replaced by other substituents

Common reagents and conditions used in these reactions include strong acids or bases, oxidizing agents like potassium permanganate (KMnO4), and reducing agents like LiAlH4. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(1-Methylcyclopropyl)-1H-pyrazole-3-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with various enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development for treating various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of other valuable chemicals .

Mechanism of Action

The mechanism of action of 1-(1-Methylcyclopropyl)-1H-pyrazole-3-carboxylic acid involves its interaction with specific molecular targets. For example, it may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The pathways involved in these interactions are complex and depend on the specific context in which the compound is used .

Comparison with Similar Compounds

1-(1-Methylcyclopropyl)-1H-pyrazole-3-carboxylic acid can be compared with other similar compounds, such as:

1-Methylcyclopropanecarboxylic acid: This compound shares the cyclopropyl group but lacks the pyrazole ring, leading to different chemical and biological properties.

1-Methylcyclopropene: This compound is used as a plant growth regulator and has a different mechanism of action compared to this compound